Cas no 1234615-95-2 (1,2,4Triazolo4,3-apyridine-5-carboxylic Acid)

• Product Name: 1,2,4Triazolo4,3-apyridine-5-carboxylic Acid
• CAS No: 1234615-95-2
• MF: C₇H₅N₃O₂
• MW: 163.133500814438
• MDL: MFCD17015979
• CID: 2093977
• PubChem ID: 72207546
• Update Time: 2025-06-15

1,2,4Triazolo4,3-apyridine-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[4,3-a]pyridine-5-carboxylic acid
• [1,2,4]TRIAZOLO[4,3-A]PYRIDINE-5-CARBOXYLICACID
• 1,2,4-Triazolo[4,3-a]pyridine-5-carboxylic acid
• DTXSID401243455
• AKOS023415074
• SY098765
• SCHEMBL20815555
• CS-0053019
• PB30200
• MFCD17015979
• 1234615-95-2
• P12034
• DB-132303
• AS-51168
• EN300-192486
• 1,2,4Triazolo4,3-apyridine-5-carboxylic Acid

• MDL： MFCD17015979
• Inchi： 1S/C7H5N3O2/c11-7(12)5-2-1-3-6-9-8-4-10(5)6/h1-4H,(H,11,12)
• InChI Key： OEIZLOMSYUPULT-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC2=NN=CN12)=O

Computed Properties

• Exact Mass: 163.038176411g/mol
• Monoisotopic Mass: 163.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 67.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 1,2,4Triazolo4,3-apyridine-5-carboxylic Acid

Recent Advances in the Study of 1,2,4-Triazolo[4,3-a]pyridine-5-carboxylic Acid (CAS: 1234615-95-2)

The compound 1,2,4-Triazolo[4,3-a]pyridine-5-carboxylic Acid (CAS: 1234615-95-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. This heterocyclic scaffold is known for its potential applications in drug discovery, particularly as a building block for kinase inhibitors and antimicrobial agents. Recent studies have explored its synthesis, structural modifications, and biological activities, shedding light on its therapeutic potential.

One of the key advancements in the study of this compound is its role in the development of novel kinase inhibitors. Researchers have demonstrated that derivatives of 1,2,4-Triazolo[4,3-a]pyridine-5-carboxylic Acid exhibit potent inhibitory activity against various kinases, including those implicated in cancer and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's ability to selectively target specific kinase domains, offering a promising avenue for the design of next-generation therapeutics.

In addition to its kinase inhibitory properties, recent investigations have also focused on the antimicrobial potential of 1,2,4-Triazolo[4,3-a]pyridine-5-carboxylic Acid. A study conducted by a team at the University of Cambridge revealed that certain derivatives of this compound exhibit broad-spectrum activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, making it a candidate for further development as an antibiotic.

The synthesis and optimization of 1,2,4-Triazolo[4,3-a]pyridine-5-carboxylic Acid derivatives have also been a focal point of recent research. A 2022 paper in Organic Letters described a novel, high-yield synthetic route for this compound, which significantly reduces production costs and improves scalability. This advancement is expected to facilitate further preclinical and clinical studies, accelerating the translation of this compound into therapeutic applications.

Despite these promising developments, challenges remain in the clinical translation of 1,2,4-Triazolo[4,3-a]pyridine-5-carboxylic Acid-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and pharmacokinetic studies. However, the growing body of research underscores the compound's potential as a valuable tool in drug discovery and development.

In conclusion, 1,2,4-Triazolo[4,3-a]pyridine-5-carboxylic Acid (CAS: 1234615-95-2) represents a promising scaffold for the development of novel therapeutics targeting kinases and microbial pathogens. Recent studies have provided valuable insights into its pharmacological properties and synthetic accessibility, paving the way for future research and clinical applications. Continued exploration of this compound and its derivatives is likely to yield significant contributions to the fields of oncology, infectious diseases, and beyond.